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Compound of Interest

Compound Name: 2-Decyl-1-tetradecanol

Cat. No.: B1661990

Essential Safety and Handling Guide for 2-Decyl-
1-tetradecanol

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Decyl-1-tetradecanol in a laboratory setting. Adherence to these
guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Immediate Safety and Personal Protective
Equipment (PPE)

While 2-Decyl-1-tetradecanol is generally considered to have a low hazard profile, direct
contact can cause mild skin and eye irritation.[1] Therefore, appropriate personal protective
equipment must be worn at all times.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Safety glasses with side To prevent eye contact which

Eye Protection ) ) T
shields or chemical goggles.[1]  can cause irritation.[2]

Chemically resistant gloves To prevent skin contact which

Hand Protection S
(e.g., PVC).[3] may cause slight irritation.[1]

To protect skin and clothing

Skin and Body Protection Standard laboratory coat. ]
from accidental splashes.

Generally not required under

normal laboratory conditions ) )
) o To prevent inhalation of
) ) with adequate ventilation.[1] A )
Respiratory Protection ] aerosols which may cause
NIOSH-approved respirator

(e.g., N95) should be used if

aerosols are generated.[1]

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Decyl-1-tetradecanol is essential for maintaining a safe

laboratory environment.

Workflow for Handling 2-Decyl-1-tetradecanol:
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Handling Workflow for 2-Decyl-1-tetradecanol
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Caption: A stepwise workflow for the safe handling of 2-Decyl-1-tetradecanol from preparation

to disposal.
Experimental Protocol for Safe Handling:
e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as specified in the table

above.

o Prepare your workspace by ensuring it is clean and uncluttered. Have spill control
materials readily available.

e Handling:

o Dispense the required amount of 2-Decyl-1-tetradecanol carefully, avoiding splashing or

the generation of aerosols.
o Perform your experimental procedures in a well-ventilated area.
e Post-Experiment:
o Upon completion of your work, proceed immediately to the disposal plan outlined below.

o Thoroughly clean the work area with an appropriate solvent and decontaminate any
surfaces that may have come into contact with the chemical.

o Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Decyl-1-tetradecanol and any contaminated materials is critical to
prevent environmental contamination and comply with regulations.

Disposal Workflow:
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Disposal Workflow for 2-Decyl-1-tetradecanol
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Caption: A procedural diagram for the safe disposal of 2-Decyl-1-tetradecanol waste.

Step-by-Step Disposal Protocol:

* Waste Segregation:
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o Unused Chemical: Do not return unused 2-Decyl-1-tetradecanol to the original container.

o Contaminated Materials: Any materials such as gloves, absorbent pads, or disposable
labware that have come into contact with 2-Decyl-1-tetradecanol should be considered
chemical waste.

o Waste Collection:

o Collect all waste (both unused chemical and contaminated materials) in a designated,
leak-proof, and clearly labeled waste container.

o Ensure the container is compatible with the chemical.

o Do not mix with other chemical waste unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Labeling and Storage:

o Clearly label the waste container with "2-Decyl-1-tetradecanol Waste" and any other
information required by your institution.

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

» Final Disposal:

o Arrange for the disposal of the chemical waste through your institution's EHS office or a
licensed chemical waste disposal contractor.

o Never dispose of 2-Decyl-1-tetradecanol down the drain or in regular trash.[4]

Quantitative Data Summary

The following tables provide a summary of the key physical, chemical, and safety properties of
2-Decyl-1-tetradecanol.

Physical and Chemical Properties:
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Property Value

CAS Number 58670-89-6[1][5]

Molecular Formula C24Hs00[1]

Molecular Weight 354.65 g/mol [1][5]

Appearance Colorless liquid[1]

Melting Point 17-20 °C[5]

Boiling Point 271-275 °C at 33 mmHg[5]
Density 0.842 g/mL at 25 °C[1][5]

Flash Point 210 °C (open cup)

Water Solubility 0.001 g/L at 23 °C (insoluble)[1]

Toxicological and Hazard Data:

Parameter Result

Skin Irritation Slight irritation (Rabbit, 4h)[1]

Eye Irritation Slight irritation (Rabbit)[1]

Carcinogenicity Not classified as a carcinogen by IARC.[1]
GHS Hazard Statements H320: Causes eye irritation.[2]

GHS Precautionary Statements P264: Wash skin thoroughly after handling.[2]

By adhering to these detailed protocols, researchers, scientists, and drug development
professionals can handle 2-Decyl-1-tetradecanol safely and responsibly, fostering a culture of
safety and trust within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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